4-[(2S,4S)-4-Methoxy-2-(methoxymethyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile

• IUPAC Name: 4-[(2S,4S)-4-methoxy-2-(methoxymethyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile
• InChI: InChI=1S/C14H17N3O3/c1-19-9-12-6-13(20-2)8-17(12)14(18)10-3-4-16-11(5-10)7-15/h3-5,12-13H,6,8-9H2,1-2H3/t12-,13-/m0/s1
• InChI Key: OABFDGQIEXMKBN-STQMWFEESA-N
• Canonical SMILES: COCC1CC(CN1C(=O)C2=CC(=NC=C2)C#N)OC
• Isomeric SMILES: COC[C@@H]1C[C@@H](CN1C(=O)C2=CC(=NC=C2)C#N)OC
• Molecular Formula: C14H17N3O3
• Molecular Weight: 275.30 g/mol
• CAS No.: 2223436-88-0

Description

The molecule “4-[(2S,4S)-4-Methoxy-2-(methoxymethyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The molecule also has methoxy and carbonyl functional groups.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through various methods. One common method involves ring construction from different cyclic or acyclic precursors. Another method involves the functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecule contains a pyrrolidine ring, which is a type of nitrogen-containing heterocycle. The presence of the methoxy and carbonyl groups can contribute to the stereochemistry of the molecule.

Chemical Reactions Analysis

The reactivity of this molecule would likely be influenced by its functional groups. The carbonyl group could undergo reactions such as nucleophilic addition or reduction. The methoxy group could potentially undergo reactions involving the breaking of the carbon-oxygen bond.

Physical and Chemical Properties Analysis

The physical and chemical properties of this molecule would depend on its specific structure and functional groups. For example, the presence of the polar carbonyl and methoxy groups could influence its solubility.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this molecule is used. For example, if it’s used as a drug, it would interact with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this molecule would depend on its specific properties and uses. It’s always important to refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The future directions for this molecule would depend on its potential applications. For example, if it’s a drug, future research could focus on improving its efficacy or reducing its side effects.